N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide

• IUPAC Name: N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H17Cl2NO3S2/c1-22-13-3-5-14(6-4-13)24(20,21)19-8-9-23-11-12-2-7-15(17)16(18)10-12/h2-7,10,19H,8-9,11H2,1H3
• InChI Key: VUDQJXAMRABYLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H17Cl2NO3S2
• Molecular Weight: 406.3 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide, also known as DBCO-MS, is a sulfonamide-based compound that has gained significant attention in scientific research due to its unique chemical properties. This compound is widely used in various research applications, including bioconjugation, drug delivery, and imaging.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide involves the formation of a covalent bond between the sulfonamide group of the compound and the azide group of the target molecule. This covalent bond is stable and irreversible, allowing for the formation of stable bioconjugates.
Biochemical and Physiological Effects
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide has been shown to have minimal biochemical and physiological effects when used in laboratory experiments. This compound is relatively non-toxic and does not interfere with cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide in laboratory experiments is its high selectivity for azide-functionalized molecules. This compound can be used to selectively label proteins, peptides, and other biomolecules without interfering with other cellular processes. However, one limitation of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide is its relatively low reactivity towards azide-functionalized molecules, which can result in incomplete bioconjugation reactions.

Future Directions

There are several future directions for the use of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide in scientific research. One potential application is in the development of targeted drug delivery systems, where N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide can be used to selectively target cancer cells or other diseased tissues. Another potential application is in the development of imaging agents, where N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide can be used to label cells or tissues for imaging purposes. Additionally, the synthesis of new analogs of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide with improved reactivity and selectivity could lead to new applications in bioconjugation and drug delivery.

Synthesis Methods

The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 3,4-dichlorobenzyl mercaptan in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound. The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide is relatively simple and can be performed on a large scale.

Scientific Research Applications

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide has found widespread use in scientific research due to its ability to selectively bind to azide-functionalized molecules. This compound is commonly used in bioconjugation reactions, where it is used to attach proteins, peptides, and other biomolecules to azide-functionalized surfaces. N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide is also used in drug delivery applications, where it can be used to target specific cells or tissues.